Cas no 629-93-6 (1-Iodooctadecane)

1-Iodooctadecane structure
1-Iodooctadecane structure
Product Name:1-Iodooctadecane
CAS No:629-93-6
MF:C18H37I
MW:380.390858411789
MDL:MFCD00001090
CID:82850
PubChem ID:24855173
Update Time:2025-09-18

1-Iodooctadecane Chemical and Physical Properties

Names and Identifiers

    • 1-iodooctadecane
    • Octadecyl Iodide
    • Stearyl Iodide
    • n-Octadecyl Iodide
    • Octadecane, 1-iodo-
    • iodooctadecane
    • ZNJOCVLVYVOUGB-UHFFFAOYSA-N
    • octadecyliodide
    • Octadecyljodid
    • C18H37I
    • NSC5544
    • SBB007776
    • API0003657
    • U365
    • TL8004349
    • I0065
    • 1-Iodooctadecane
    • MDL: MFCD00001090
    • Inchi: 1S/C18H37I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-18H2,1H3
    • InChI Key: ZNJOCVLVYVOUGB-UHFFFAOYSA-N
    • SMILES: ICCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 380.19400
  • Monoisotopic Mass: 380.193994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 16
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Light yellow or brown crystalline or crystalline powder.
  • Density: 1.0959 (rough estimate)
  • Melting Point: 33-35 °C (lit.)
  • Boiling Point: 194-197 °C/2 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.4762 (estimate)
  • PSA: 0.00000
  • LogP: 7.68290
  • Solubility: Almost insoluble in water, soluble in ethanol, acetone.

1-Iodooctadecane Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

1-Iodooctadecane Pricemore >>

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